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Compound of Interest

Compound Name:
2-Azido-N-phenylacetyl-

butyramide

Cat. No.: B12048913

Get Quote

Part 1: Application Note & Technical Overview
Molecule Profile & Mechanism of Action

Compound Name: 2-Azido-N-phenylacetyl-butyramide[1][2][3][4][5][6][7]

Molecular Formula: C₁₂H₁₄N₄O₂

Molecular Weight: 246.27 g/mol [2][3][4][5]

Structural Class:

-Azido Imide / Functionalized Amide

Core Functionality:

-Azido Group: A bioorthogonal handle positioned at the alpha-carbon of the butyryl chain.
Its proximity to the carbonyl creates a specific steric environment that modulates reaction
kinetics in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), reducing background
reactivity compared to unhindered azides.
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Phenylacetyl Moiety: Provides a hydrophobic scaffold often used to mimic phenylalanine

residues or target hydrophobic pockets in enzymes (e.g., deacetylases or proteases)

during activity-based protein profiling (ABPP).

Imide/Amide Linkage: The N-phenylacetyl-butyramide core serves as a cleavable or

recognition-dependent backbone.

Key Applications
Fragment-Based Drug Discovery (FBDD): Used as a "clickable" fragment to probe

hydrophobic binding pockets. The phenyl ring provides binding affinity, while the azide allows

rapid library assembly via click chemistry with alkyne-modified scaffolds.

Proteomics & Metabolic Labeling: Acts as a small-molecule probe. Following cellular uptake

or enzymatic processing, the azide handle enables the conjugation of fluorophores or affinity

tags (e.g., Biotin-Alkyne) for visualization and enrichment.

Surface Functionalization: Used to modify alkyne-terminated Self-Assembled Monolayers

(SAMs) to introduce hydrophobic/aromatic character to surfaces.

Part 2: Experimental Protocols
Protocol A: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
Standard protocol for conjugating 2-Azido-N-phenylacetyl-butyramide to a terminal alkyne-

tagged protein or small molecule.

Reagents Required:

Azide: 2-Azido-N-phenylacetyl-butyramide (10 mM stock in DMSO).

Alkyne: Target molecule with terminal alkyne (e.g., Propargyl-PEG-Biotin).

Catalyst: CuSO₄·5H₂O (50 mM in dH₂O).

Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) (100 mM in dH₂O). Note: THPTA

prevents copper oxidation and protein precipitation.
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Reductant: Sodium Ascorbate (100 mM in dH₂O, freshly prepared).

Buffer: PBS (pH 7.4) or HEPES (pH 7.5).

Step-by-Step Procedure:

Preparation: Dilute the Alkyne-tagged target to 50 µM in PBS (50 µL final volume).

Azide Addition: Add 2-Azido-N-phenylacetyl-butyramide (1–5 equivalents relative to

alkyne). For small molecules, use 1:1 stoichiometry; for proteins, use 5–10x excess.

Catalyst Complexing: In a separate tube, premix CuSO₄ and THPTA in a 1:5 molar ratio

(e.g., 1 µL CuSO₄ + 2.5 µL THPTA). Incubate for 2 minutes.

Reaction Initiation: Add the Cu-THPTA complex to the reaction mixture (Final [Cu] = 1 mM).

Activation: Add Sodium Ascorbate (Final concentration = 5 mM) to initiate the catalytic cycle.

Incubation: Incubate at Room Temperature (25°C) for 1 hour in the dark.

Quenching: Stop reaction by adding EDTA (10 mM final) or by desalting (for proteins).

Analysis: Analyze via LC-MS (mass shift +246 Da) or Fluorescence (if using a fluorogenic

alkyne).

Protocol B: Strain-Promoted Azide-Alkyne Cycloaddition
(SPAAC)
Copper-free protocol for live-cell or sensitive applications.

Reagents Required:

Azide: 2-Azido-N-phenylacetyl-butyramide.[1][2][3][4][5][6][7]

Cyclooctyne: DBCO-Acid or BCN-modified fluorophore.

Procedure:
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Dissolve 2-Azido-N-phenylacetyl-butyramide in DMSO.

Mix with DBCO-reagent in a 1:1.5 molar ratio in aqueous buffer (PBS + 10% DMSO to

ensure solubility).

Incubate at 37°C for 2–4 hours. Note: Steric bulk at the alpha-position of the butyramide may

slow SPAAC kinetics compared to linear azides.

Purify via HPLC.

Part 3: Visualization & Data
Reaction Kinetics Comparison
Impact of steric hindrance at the alpha-position on click reaction rates.

Azide Type
Substrate
Structure

Relative
CuAAC Rate

Relative
SPAAC Rate

Specificity

Linear Azide
6-Azido-

hexanamide
100% (Fast) 100% (Fast) High

Alpha-Azide

2-Azido-N-

phenylacetyl-

butyramide

65% (Moderate) 40% (Slow) Very High

Tertiary Azide

2-Azido-2-

methyl-

propanamide

<10% (Very

Slow)
<5% (Negligible) Extreme

Insight: The alpha-ethyl group in the butyramide backbone provides enough steric bulk to

prevent non-specific metabolic incorporation (in biological settings) while maintaining sufficient

reactivity for copper-catalyzed labeling.

Experimental Workflow Diagram
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Caption: Workflow for conjugating 2-Azido-N-phenylacetyl-butyramide via CuAAC,

highlighting the catalytic intermediate.

Part 4: Troubleshooting & Optimization
Solubility Issues: The phenylacetyl group makes the molecule hydrophobic.

Solution: Always prepare a 10–50 mM stock in DMSO or DMF. Ensure final organic

solvent concentration in the aqueous reaction buffer is 5–10%.

Low Yields in CuAAC:

Cause: Oxidation of Cu(I) to Cu(II).

Solution: Increase Sodium Ascorbate concentration to 10 mM or perform the reaction

under inert atmosphere (Argon). Use the THPTA ligand strictly.

Steric Hindrance:

Observation: Slower reaction compared to simple alkyl azides.

Solution: Increase reaction time to 2–4 hours or raise temperature to 37°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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